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Compound of Interest

Compound Name: TRPC5-IN-1

Cat. No.: B12296527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expression and localization of

the Transient Receptor Potential Canonical 5 (TRPC5) channel in various brain regions.

TRPC5, a non-selective cation channel, is a key player in calcium signaling and has been

implicated in numerous neuronal processes, including neurite outgrowth, fear-related

behaviors, and dendrite patterning. Understanding its precise distribution and the signaling

cascades it participates in is crucial for elucidating its physiological roles and its potential as a

therapeutic target.

TRPC5 Expression Across Brain Regions
TRPC5 is predominantly expressed in the central nervous system, with a particularly dense

concentration in corticolimbic structures.[1][2][3] Quantitative and qualitative studies have

mapped its distribution at both the mRNA and protein levels.

Quantitative mRNA Expression Data
Quantitative real-time PCR (qRT-PCR) has been employed to determine the relative

abundance of TRPC channel transcripts in the rodent brain. These studies reveal that TRPC5,

along with TRPC4, is one of the most predominantly expressed TRPC subtypes in the adult rat

brain.[1][3]

Table 1: Relative mRNA Expression of TRPC Channels in Adult Rat Brain Regions
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Brain Region TRPC Channel
Relative Expression (% of
total TRPC population)

Prefrontal Cortex (PFC) TRPC5 34%

TRPC4 38%

TRPC6 12%

TRPC3 9%

TRPC1 6%

TRPC7 & TRPC2 <1%

Lateral Septum (LS) TRPC5 4%

TRPC4 66%

TRPC3 22%

TRPC6 4%

TRPC1 3%

TRPC7 & TRPC2 <1%

Data sourced from Fowler et al., 2007.[1]

Regional mRNA and Protein Distribution
In situ hybridization and immunohistochemistry have further detailed the localization of TRPC5

mRNA and protein, respectively. While mRNA and protein levels generally correspond, some

discrepancies have been noted, which may be due to factors like differential protein transport

or stability.[1]

Table 2: Qualitative Summary of TRPC5 mRNA and Protein Expression in Rodent Brain

Regions
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Brain Region
mRNA Expression
Level

Protein Expression
Level

Key Localization
Details

Prefrontal Cortex

(PFC)
High[1][2] High[1]

Concentrated in

superficial (layers 2/3)

and deep (layers 5/6)

cortical layers.[1][2][3]

[4]

Hippocampus (HIP) High[1][2][5] High[1][2]

Robust expression in

CA1, CA2, CA3, and

hilus; moderate in the

dentate gyrus (DG).[1]

[2]

Amygdala Moderate[6] High

Widely expressed in

various nuclei;

implicated in fear and

emotional processing.

[5][7][8]

Hypothalamus High[1][2] High[1][2]

Detected in

paraventricular,

dorsal, and ventral

regions.[6]

Substantia Nigra Low/Absent[1] Moderate

Found preferentially

localized within

neuronal nuclei in

some studies.[1][9]

Cerebellum Moderate[6] Not specified

Expression observed

in Purkinje and

granule cell layers.[6]

Entorhinal Cortex High[2] High

Present in medial

temporal lobe

structures.[10]

Ventral Subiculum

(vSUB)

High[1][2] High[1] Part of the dense

corticolimbic
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expression pattern.[1]

Subcellular Localization of TRPC5
At the subcellular level, TRPC5 localization appears to be dynamic and dependent on the

neuronal compartment. In medial temporal lobe structures, TRPC5 channels are reported to be

exclusively located on cell bodies.[10] However, other studies suggest a more complex

distribution. For instance, in hippocampal neurons, TRPC5 can be translocated to the plasma

membrane upon activation of RAC1, playing a role in neurite growth.[4] There is also evidence

for TRPC5 localization in presynaptic terminals, where it may modulate neurotransmission.[11]

Intriguingly, one study reported a preferential localization of TRPC5 within the neuronal nuclei

of the substantia nigra, suggesting a potential role in nuclear calcium signaling.[9]

Signaling Pathways Involving TRPC5
TRPC5 channels are key integrators of various signaling pathways, most notably those

coupled to G-protein coupled receptors (GPCRs) and receptor tyrosine kinases (RTKs).

Gq/PLC-Coupled Receptor Activation
A canonical activation mechanism for TRPC5 involves the stimulation of Gq-coupled receptors,

such as Group I metabotropic glutamate receptors (mGluR1/5).[8][12] This activation leads to

the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC),

generating inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). While the precise

mechanism is still debated, this cascade leads to the opening of the TRPC5 channel and

subsequent cation influx.

Dendrite Patterning via CaMKIIβ/Cdc20-APC Pathway
TRPC5 plays a critical role in neuronal development by regulating dendrite morphogenesis. It

achieves this by forming a specific signaling complex with Calcium/calmodulin-dependent

protein kinase II β (CaMKIIβ) at the centrosome. The influx of calcium through TRPC5 activates

CaMKIIβ, which then phosphorylates and inhibits the anaphase-promoting complex/cyclosome

(APC/C) co-activator Cdc20. This pathway is essential for controlling dendrite patterning and

establishing proper neuronal connectivity in the brain.[13][14]
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Tissue & Probe Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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